5-(3-Acetylaminophenyl)-3-hydroxypyridine, 95%

• IUPAC Name: N-[3-(5-hydroxypyridin-3-yl)phenyl]acetamide
• InChI: InChI=1S/C13H12N2O2/c1-9(16)15-12-4-2-3-10(5-12)11-6-13(17)8-14-7-11/h2-8,17H,1H3,(H,15,16)
• InChI Key: AFDAXVXIDOKEAR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C2=CC(=CN=C2)O
• Molecular Formula: C13H12N2O2
• DSSTOX Substance ID: DTXSID20682908
• Molecular Weight: 228.25 g/mol
• CAS RN: 1261909-71-0

Description

5-(3-Acetylaminophenyl)-3-hydroxypyridine (5-3AHP) is a synthetic organic compound with a wide range of applications in scientific research. It is a derivative of the naturally occurring organic compound pyridine, and it has been used in various studies due to its unique properties. In

Scientific Research Applications

5-(3-Acetylaminophenyl)-3-hydroxypyridine, 95% has been used in a variety of scientific research applications, including studies of the structure and function of proteins, enzyme kinetics, and drug design. It has also been used to study the pharmacokinetics of drugs, as well as to identify new potential therapeutic agents. Additionally, it has been used in the development of new diagnostic tests and imaging techniques.

Mechanism of Action

The mechanism of action of 5-(3-Acetylaminophenyl)-3-hydroxypyridine, 95% is not yet fully understood. However, it is known to interact with various proteins and enzymes in the body, and it has been hypothesized that it may act as a cofactor or enzyme modulator. It is also thought to interact with certain receptors, which may explain its potential therapeutic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Acetylaminophenyl)-3-hydroxypyridine, 95% are not yet fully understood. However, it has been shown to interact with various proteins and enzymes in the body, and it has been hypothesized that it may act as a cofactor or enzyme modulator. Additionally, it has been shown to affect the metabolism of certain drugs, as well as to inhibit the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(3-Acetylaminophenyl)-3-hydroxypyridine, 95% in lab experiments include its availability, stability, and cost-effectiveness. Additionally, it is relatively easy to synthesize and it is highly soluble in water. However, there are some limitations to using 5-(3-Acetylaminophenyl)-3-hydroxypyridine, 95% in lab experiments, such as its potential to cause toxic effects in certain organisms and its instability in the presence of strong acids and bases.

Future Directions

The future directions for 5-(3-Acetylaminophenyl)-3-hydroxypyridine, 95% research include further studies into its mechanism of action and biochemical and physiological effects, as well as its potential therapeutic applications. Additionally, further research into its potential to interact with various proteins and enzymes could lead to the development of new diagnostic tests and imaging techniques. Lastly, further research into its potential to inhibit the growth of certain bacteria and fungi could lead to the development of new therapeutic agents.

Synthesis Methods

5-(3-Acetylaminophenyl)-3-hydroxypyridine, 95% can be synthesized from pyridine and 3-acetylaminophenol, which are readily available in the laboratory. The synthesis method involves the condensation of pyridine and 3-acetylaminophenol in the presence of an acid catalyst, such as hydrochloric acid or sulfuric acid. This reaction produces 5-(3-Acetylaminophenyl)-3-hydroxypyridine, 95% with a purity of 95%.